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Compound of Interest

Compound Name: ZJCK-6-46

Cat. No.: B15621143

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the kinase selectivity profile of

ZJCK-6-46, a potent and orally available inhibitor of Dual-specificity tyrosine phosphorylation-

regulated kinase 1A (DYRK1A). The information presented herein is intended to support further

research and development of ZJCK-6-46 as a potential therapeutic agent, particularly for

Alzheimer's disease.

Executive Summary
ZJCK-6-46 is a highly potent inhibitor of DYRK1A with an IC50 of 0.68 nM.[1][2][3][4] It also

demonstrates significant activity against other members of the DYRK and CLK families of

kinases. This document details the selectivity profile of ZJCK-6-46 against a panel of kinases,

provides the experimental protocols used to determine these activities, and visualizes key

related pathways and workflows.

Kinase Selectivity Profile of ZJCK-6-46
The inhibitory activity of ZJCK-6-46 was assessed against a panel of kinases. The IC50 values,

representing the concentration of the compound required to inhibit 50% of the kinase activity,
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are summarized in the table below.

Kinase Target IC50 (nM)

DYRK1A 0.68

DYRK1B 1.02

DYRK2 14.18

DYRK3 17.48

DYRK4 401.3

CLK1 1.68

CLK3 38.91

CLK4 1.80

Data sourced from the supplementary information of Chen et al., J Med Chem. 2024 Aug

8;67(15):12571-12600.[1][2][3]

Experimental Protocols
The following is a detailed methodology for the in vitro kinase inhibition assays used to

determine the selectivity profile of ZJCK-6-46.

2.1. In Vitro Kinase Inhibition Assay

The inhibitory activities of ZJCK-6-46 against DYRKs and CLKs were evaluated using a Caliper

EZ Reader-based mobility shift assay.

Materials:

Recombinant human kinases (DYRK1A, DYRK1B, DYRK2, DYRK3, DYRK4, CLK1,

CLK3, CLK4)

ZJCK-6-46 (dissolved in DMSO)

ATP
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Peptide substrate

Assay buffer (specific composition for each kinase)

Caliper EZ Reader instrument

Procedure:

The test compound, ZJCK-6-46, was serially diluted in DMSO.

The kinase, peptide substrate, and ZJCK-6-46 were mixed in the assay buffer and

incubated for 10 minutes at room temperature.

The kinase reaction was initiated by the addition of ATP.

The reaction mixture was incubated for a specific duration (e.g., 1 or 2 hours) at room

temperature.

The reaction was terminated by the addition of a stop solution.

The amounts of phosphorylated and unphosphorylated substrates were measured using

the Caliper EZ Reader.

The percentage of inhibition was calculated for each concentration of ZJCK-6-46.

IC50 values were determined by fitting the dose-response curves using appropriate

software (e.g., GraphPad Prism).

Visualizations
3.1. Signaling Pathway

The following diagram illustrates the signaling pathway involving DYRK1A and its role in the

phosphorylation of the tau protein, a key event in the pathology of Alzheimer's disease. ZJCK-
6-46 acts by inhibiting DYRK1A, thereby reducing the hyperphosphorylation of tau.
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Caption: DYRK1A-mediated tau phosphorylation pathway and the inhibitory action of ZJCK-6-
46.

3.2. Experimental Workflow

The diagram below outlines the general workflow for determining the kinase selectivity profile of

a test compound like ZJCK-6-46.
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Caption: Experimental workflow for kinase selectivity profiling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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